Cas no 374081-26-2 (2,2-DIPHENYLETHYLISOCYANIDE)

• Product Name: 2,2-DIPHENYLETHYLISOCYANIDE
• CAS No: 374081-26-2
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• MDL: MFCD02664666
• CID: 891867
• PubChem ID: 2758714
• Update Time: 2025-07-15

2,2-DIPHENYLETHYLISOCYANIDE Chemical and Physical Properties

Names and Identifiers

• 2,2-DIPHENYLETHYLISOCYANIDE
• MFCD02664666
• DB-260252
• JIPPKVDKFJRSEG-UHFFFAOYSA-N
• E84722
• GS-0084
• 374081-26-2
• AKOS015959079
• SCHEMBL5847868
• EN300-1862070
• (2-isocyano-1-phenylethyl)benzene

• MDL： MFCD02664666
• Inchi： 1S/C15H13N/c1-16-12-15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,15H,12H2
• InChI Key： JIPPKVDKFJRSEG-UHFFFAOYSA-N
• SMILES： [N+](#[C-])CC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 207.104799419g/mol
• Monoisotopic Mass: 207.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 4.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2,2-DIPHENYLETHYLISOCYANIDE

Introduction to 2,2-DIPHENYLETHYLISOCYANIDE (CAS No. 374081-26-2)

2,2-DIPHENYLETHYLISOCYANIDE, with the chemical formula C₁₄H₉N, is a highly versatile and significant compound in the realm of organic synthesis and pharmaceutical research. Its unique structural features, characterized by a phenyl group attached to an isocyanide functional group, make it a valuable intermediate in the development of novel molecules. This compound has garnered considerable attention due to its role in constructing complex heterocyclic frameworks and its potential applications in medicinal chemistry.

TheCAS No. 374081-26-2is a critical identifier for this substance, ensuring precise classification and communication within the scientific community. 2,2-DIPHENYLETHYLISOCYANIDE is particularly noteworthy for its ability to participate in diverse chemical reactions, including cycloadditions, nucleophilic substitutions, and metal-catalyzed transformations. These properties have made it a staple in synthetic methodologies aimed at creating structurally diverse libraries of compounds.

In recent years, there has been growing interest in the applications of isocyanides as key building blocks in drug discovery. The isocyanide moiety is known for its ability to engage in [3+2] cycloadditions with various nucleophiles, leading to the formation of five-membered heterocycles. These heterocycles are prevalent motifs in biologically active molecules, making 2,2-DIPHENYLETHYLISOCYANIDE a promising candidate for generating novel pharmacophores.

One of the most compelling aspects of 2,2-DIPHENYLETHYLISOCYANIDE is its utility in constructing polycyclic systems. Researchers have leveraged its reactivity to develop efficient synthetic routes to complex scaffolds that mimic natural products and bioactive compounds. For instance, studies have demonstrated its use in generating fused rings systems that are difficult to access through traditional synthetic approaches. This capability is particularly valuable in the quest for new therapeutic agents.

The pharmaceutical industry has been particularly keen on exploring the potential of isocyanides due to their role as precursors to bioactive molecules. Recent advances in medicinal chemistry have highlighted the importance of incorporating isocyanide-based motifs into drug candidates. For example, derivatives of 2,2-DIPHENYLETHYLISOCYANIDE have been investigated for their potential as kinase inhibitors and antimicrobial agents. These studies underscore the compound's significance as a tool for drug discovery.

The synthesis of 2,2-DIPHENYLETHYLISOCYANIDE itself is an intriguing challenge that has been addressed by several research groups. Traditional methods often involve the reaction of phenylacetylene derivatives with alkylisocyanides or through transition-metal-catalyzed processes. These synthetic strategies highlight the compound's versatility and adaptability in different chemical environments.

From a mechanistic standpoint, isocyanides exhibit rich reactivity that can be harnessed for various synthetic transformations. The electrophilic nature of the carbon atom adjacent to the nitrogen double bond allows it to undergo reactions with nucleophiles such as alcohols and amines, forming carbamates and ureas respectively. This dual functionality makes 2,2-DIPHENYLETHYLISOCYANIDE a powerful reagent for constructing functionalized molecules.

In conclusion,2,2-DIPHENYLETHYLISOCYANIDE (CAS No. 374081-26-2) represents a cornerstone compound in modern organic synthesis and pharmaceutical research. Its unique structural features and broad reactivity profile make it an indispensable tool for chemists seeking to develop novel molecular architectures. As research continues to uncover new applications for this compound, its importance is likely to grow further.